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Compound of Interest

Compound Name: Sophoraflavanone H

Cat. No.: B12308972 Get Quote

A Comprehensive Guide to the Enzyme Inhibitory Effects of Sophoraflavanone G

For researchers and professionals in drug development, understanding the specific inhibitory

actions of natural compounds is crucial for identifying promising therapeutic leads. This guide

provides a detailed comparison of the inhibitory effects of Sophoraflavanone G, a prenylated

flavonoid isolated from Sophora flavescens, against several key enzymes. Due to the limited

specific data on Sophoraflavanone H, this guide focuses on the closely related and well-

studied Sophoraflavanone G. The inhibitory potency of Sophoraflavanone G is compared with

established inhibitors for each respective enzyme, supported by experimental data and detailed

protocols.

Data Presentation: Comparative Inhibitory Activity
The following table summarizes the half-maximal inhibitory concentration (IC50) values of

Sophoraflavanone G and other known inhibitors against various enzymes. Lower IC50 values

indicate greater potency.
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Target Enzyme
Sophoraflavanone
G IC50

Comparative
Inhibitor

Inhibitor IC50

Xanthine Oxidase
53.8% inhibition at

100 µM
Allopurinol 0.11-7.2 µM

Fatty Acid Synthase

(FAS)
6.7 ± 0.2 µM[1] Orlistat

~500 µM (in some cell

lines)

Cyclooxygenase-1

(COX-1)

Not specified, but

inhibits
Indomethacin 18-230 nM[1]

5-Lipoxygenase (5-

LOX)
Potent inhibitor Zileuton 0.3-0.5 µM

α-Glucosidase 37 µM Acarbose 11 nM - 141.55 µg/mL

Mandatory Visualization: Experimental Workflow
Below is a generalized workflow for determining the enzyme inhibitory activity of a test

compound such as Sophoraflavanone G.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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